Cardiac Safety: hERG vs MCC950
AZD4144 achieves an hERG IC50 > 40 µM, which is the highest concentration tested in the screening assay and represents the project's target threshold for cardiac safety [1]. In contrast, the archetypal NLRP3 inhibitor MCC950 and the early lead compound 1 from the same series both exhibited potent hERG inhibition with IC50 values below 1 µM, a range strongly correlated with clinical arrhythmia risk [1]. The >40-fold improvement in hERG margin was a primary design objective and was achieved without compromising NLRP3 inhibitory activity [1].
| Evidence Dimension | hERG channel inhibition (IC50) |
|---|---|
| Target Compound Data | > 40 µM |
| Comparator Or Baseline | MCC950: < 1 µM; Compound 1 (early lead): < 1 µM |
| Quantified Difference | > 40-fold improvement over MCC950 and Compound 1 |
| Conditions | Automated patch-clamp hERG assay; highest compound concentration tested 40 µM |
Why This Matters
A wide hERG safety margin is non-negotiable for chronic oral dosing in cardiovascular and renal indications; MCC950's sub-1 µM hERG IC50 was a direct cause of its clinical deprioritization, making this the single most actionable differentiator for procurement selection.
- [1] Johansson A, et al. J Med Chem. 2025;68(14):14195-14222. Describes hERG IC50 > 40 µM for AZD4144 (Compound 25) and < 1 µM for MCC950 and Compound 1. View Source
